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Compound Name: 1-Bromo-4-octylbenzene

Cat. No.: B1266205

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-n-Octylbromobenzene is a versatile halogenated aromatic compound that serves as a crucial
building block in various fields of chemical synthesis. Its unique structure, featuring a long alkyl
chain and a reactive bromine atom on a benzene ring, makes it an ideal precursor for the
synthesis of complex organic molecules. This guide provides a comprehensive overview of the
key characteristics of 4-n-Octylbromobenzene, including its physicochemical properties,
synthesis, reactivity, and applications, with a particular focus on its role in materials science
and as an intermediate in the development of pharmaceuticals.

Physicochemical Properties of 4-n-
Octylbromobenzene

4-n-Octylbromobenzene is a colorless to light yellow clear liquid at room temperature.[1] The
presence of the n-octyl group imparts significant lipophilicity to the molecule, while the bromo-
substituent provides a reactive site for a multitude of chemical transformations. A summary of
its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-n-Octylboromobenzene
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Property Value Reference(s)

Molecular Formula C14H21Br [2]

Molecular Weight 269.22 g/mol [2]

CAS Number 51554-93-9 [1][2]
Colorless to light yellow clear

Appearance o [1]
liquid

- , 125 °C at 1 mmHg; 199-201

Boiling Point ; [11[3]
°C (at atmospheric pressure)

Density 1.13 g/cm3 [3]

Refractive Index

1.5130-1.5160

[1]3]

Purity

>98.0% (GC)

[1]

1-Bromo-4-octylbenzene, p-
Synonyms [2][3]
Octylbromobenzene

Synthesis of 4-n-Octylbromobenzene

The synthesis of 4-n-Octylbromobenzene is typically achieved through the electrophilic
bromination of n-octylbenzene. This reaction is a classic example of electrophilic aromatic
substitution, where a bromine atom is introduced onto the benzene ring. The para-substituted
product is generally favored due to the steric hindrance of the octyl group directing the
incoming electrophile to the less hindered para position. A common and effective brominating
agent for this transformation is N-Bromosuccinimide (NBS), which is considered safer and
easier to handle than liquid bromine.[4]

Experimental Protocol: Synthesis via Bromination of n-
Octylbenzene

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve n-octylbenzene in a suitable solvent such as carbon tetrachloride (CClas)
or dichloromethane (CH2Cl2).
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Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or
benzoyl peroxide.

Bromination: Slowly add N-Bromosuccinimide (NBS) to the reaction mixture. The reaction is
typically carried out under inert atmosphere (e.g., nitrogen or argon) and may require gentle
heating to initiate.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The
succinimide byproduct is removed by filtration. The filtrate is then washed sequentially with
an aqueous solution of sodium thiosulfate (to quench any remaining bromine), water, and
brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,
filtered, and the solvent is removed under reduced pressure. The crude product is then
purified by vacuum distillation or column chromatography on silica gel to yield pure 4-n-
Octylbromobenzene.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Reactants & Reagents
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Caption: Synthesis workflow for 4-n-Octylbromobenzene.

Chemical Reactivity and Synthetic Utility

The synthetic versatility of 4-n-Octylbromobenzene stems from the reactivity of the carbon-

bromine bond. This bond can be readily transformed through various metal-catalyzed cross-

coupling reactions, making it a valuable building block for the construction of more complex

molecular architectures.

Key Reactions:

o Suzuki-Miyaura Coupling: This palladium-catalyzed reaction involves the coupling of 4-n-

Octylbromobenzene with an organoboron compound (e.g., a boronic acid or ester). Itis a

powerful method for forming carbon-carbon bonds and is widely used in the synthesis of

biaryl compounds, which are common motifs in pharmaceuticals and liquid crystals.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1266205?utm_src=pdf-body-img
https://www.nbinno.com/article/other-organic-chemicals/mastering-organic-synthesis-4-bromobiphenyl-guide-chemists-ml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Heck Coupling: In the Heck reaction, 4-n-Octylbromobenzene is coupled with an alkene in
the presence of a palladium catalyst. This reaction is instrumental in forming substituted
alkenes and is used in the synthesis of conjugated systems for organic electronics.[5]

e Sonogashira Coupling: This reaction facilitates the formation of a carbon-carbon bond
between 4-n-Octylbromobenzene and a terminal alkyne, catalyzed by palladium and copper
complexes. It is a key method for synthesizing substituted alkynes.

e Grignard Reagent Formation: 4-n-Octylbromobenzene can react with magnesium metal to
form the corresponding Grignard reagent, 4-n-octylphenylmagnesium bromide. This
organometallic reagent is a potent nucleophile and can be used to form new carbon-carbon
bonds by reacting with a wide range of electrophiles, such as aldehydes, ketones, and

esters.
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Caption: Suzuki-Miyaura cross-coupling reaction pathway.
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Applications in Drug Development and Materials
Science

The unique combination of a long alkyl chain and a reactive aryl bromide makes 4-n-
Octylbromobenzene a valuable intermediate in several high-value applications.

o Pharmaceutical Synthesis: Aryl bromides are key intermediates in the synthesis of active
pharmaceutical ingredients (APIs). The octyl group can be used to tune the lipophilicity of a
drug molecule, which can in turn affect its absorption, distribution, metabolism, and excretion
(ADME) properties. The bromo-substituent provides a handle for introducing further chemical
diversity through cross-coupling reactions.

 Liquid Crystals: The rigid aromatic core combined with the flexible alkyl chain is a common
structural feature in liquid crystal molecules. 4-n-Octylbromobenzene serves as a precursor
for the synthesis of various liquid crystalline materials used in display technologies.[5]

e Organic Electronics: This compound is used in the synthesis of organic semiconductors and
conjugated polymers for applications in organic light-emitting diodes (OLEDS), organic
photovoltaics (OPVs), and organic field-effect transistors (OFETSs). The ability to form
extended conjugated systems through cross-coupling reactions is crucial for these
applications.[5]

Safety and Handling

4-n-Octylbromobenzene is a chemical that requires careful handling in a laboratory setting. It is
advisable to consult the Safety Data Sheet (SDS) before use.

o Hazards: May cause skin and serious eye irritation. It is important to avoid contact with skin
and eyes.[6][7]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[6] Safety glasses with side shields or goggles are recommended.[6]

e Handling: Use in a well-ventilated area or under a chemical fume hood.[8] Avoid breathing
vapors or mists.[7] Wash hands thoroughly after handling.
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o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[6]18]

» Fire Safety: The compound is combustible. Keep away from heat, sparks, open flames, and
other ignition sources.[9] In case of fire, use dry sand, dry chemical, or alcohol-resistant
foam to extinguish.[9]

Conclusion

4-n-Octylbromobenzene is a cornerstone intermediate in modern organic synthesis. Its well-
defined physicochemical properties, straightforward synthesis, and diverse reactivity make it an
indispensable tool for chemists in academia and industry. The ability to leverage its structure
for the creation of novel pharmaceuticals, advanced liquid crystals, and high-performance
organic electronic materials underscores its continued importance in scientific research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-n-
Octylbromobenzene: Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1266205#key-characteristics-of-4-
n-octyloromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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